(E)-1-(4-chlorophenyl)-3-(2-methylsulfanylquinolin-3-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-chlorophenyl)-3-(2-methylsulfanylquinolin-3-yl)prop-2-en-1-one
• InChI: InChI=1S/C19H14ClNOS/c1-23-19-15(12-14-4-2-3-5-17(14)21-19)8-11-18(22)13-6-9-16(20)10-7-13/h2-12H,1H3/b11-8+
• InChI Key: SCIDBDXNCKIANW-DHZHZOJOSA-N
• Canonical SMILES: CSC1=NC2=CC=CC=C2C=C1C=CC(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CSC1=NC2=CC=CC=C2C=C1/C=C/C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H14ClNOS
• Molecular Weight: 339.8 g/mol

Description

(E)-1-(4-chlorophenyl)-3-(2-methylsulfanylquinolin-3-yl)prop-2-en-1-one, more commonly known as Chloro-2-methylquinolin-3-yl prop-2-en-1-one, is a type of organosulfur compound that has been studied for its potential applications in the field of organic synthesis. It is a colorless solid that can be synthesized in a variety of ways, including the reaction of 4-chlorobenzaldehyde with 2-methylthioquinoline. In recent years, there has been increased interest in the synthesis and application of this compound, as it has been found to possess a variety of interesting properties.

Scientific Research Applications

Structural and Molecular Analysis

• The study of related chalcones has led to insights into the correlation between molecular structures and intermolecular interactions, which are crucial for drug development. (Rizvi et al., 2008)
• Analysis of similar enaminone-based compounds through X-ray single crystal and molecular insight provides valuable information regarding their chemical and structural properties, potentially influencing the design of new drugs. (Barakat et al., 2020)

Synthesis Techniques and Optimization

• The rapid microwave-assisted synthesis of compounds with structural similarities to (E)-1-(4-chlorophenyl)-3-(2-methylsulfanylquinolin-3-yl)prop-2-en-1-one shows the potential for efficient production and antimicrobial evaluation. (Sarveswari & Vijayakumar, 2016)

Potential for Antimicrobial Applications

• Novel compounds synthesized from similar chalcones have shown promising antibacterial and antifungal activities, suggesting potential applications in treating infections. (Desai et al., 2007)
• Research into related chloroquinoline-based chalcones has revealed significant photophysical properties, which can be critical in developing new antimicrobial agents. (Singh et al., 2015)

Photophysical and Electronic Properties

• Studies on compounds with structural similarities have explored their photophysical properties and computational investigations, providing insights into their potential applications in various fields including material sciences. (Albertino et al., 2007)